4-(Ethylthio)-5-methylisoxazol-3(2H)-one

• Molecular Formula: C6H9NO2S
• Molecular Weight: 159.21 g/mol
• IUPAC Name: 4-ethylsulfanyl-5-methyl-1,2-oxazol-3-one
• InChI: InChI=1S/C6H9NO2S/c1-3-10-5-4(2)9-7-6(5)8/h3H2,1-2H3,(H,7,8)
• InChI Key: WEUBGEIYPXWNNQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=C(ONC1=O)C

Description

is a heterocyclic compound with the following structure:

4-(Ethylthio)-5-methylisoxazol-3(2H)-one: $$\text{CH}_3-\text{C}(\text{O})-\text{N}(\text{O})-\text{C}(\text{H})=\text{C}(\text{S})-\text{C}_2\text{H}_5$$CH3​−C(O)−N(O)−C(H)=C(S)−C2​H5​

• It contains an isoxazole ring (a five-membered ring with three carbon atoms, one nitrogen atom, and one oxygen atom) and an ethylthio group.
• The compound’s systematic name reflects its structure and substituents.

Preparation Methods

Synthetic Routes:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Chemistry: Used as a building block in organic synthesis.

Biology: Investigated for potential bioactivity (e.g., antimicrobial properties).

Medicine: May have applications in drug discovery.

Industry: Employed in the synthesis of other compounds.

Mechanism of Action

• The exact mechanism remains context-dependent and would require specific studies.
• Potential molecular targets and pathways need further investigation.

Comparison with Similar Compounds

Uniqueness: Its combination of an isoxazole ring and an ethylthio group sets it apart.

Similar Compounds: Related compounds include other isoxazoles and thioethers.

Remember that this overview provides a concise understanding, and further research and literature exploration will yield more detailed insights

• Supporting Information for Tuning the Functionality of Self-Assembled 2D Platelets in the Third Dimension
• Expedient Synthesis of Alkyl and Aryl Thioethers via a One-Pot Reaction
• Synthesis and Pharmacological Evaluation of Novel Triazole Derivatives as Potential Anticancer Agents